![molecular formula C20H19NO4S B5116729 6,7-dimethoxy-2,4-bis(5-methyl-2-furyl)-4H-3,1-benzothiazine](/img/structure/B5116729.png)
6,7-dimethoxy-2,4-bis(5-methyl-2-furyl)-4H-3,1-benzothiazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6,7-dimethoxy-2,4-bis(5-methyl-2-furyl)-4H-3,1-benzothiazine, also known as DMFBT, is a heterocyclic compound that has shown potential in scientific research. DMFBT belongs to the class of benzothiazines, which are known to possess diverse pharmacological properties.
Mechanism of Action
The mechanism of action of 6,7-dimethoxy-2,4-bis(5-methyl-2-furyl)-4H-3,1-benzothiazine is not well understood. However, it has been suggested that this compound exerts its pharmacological effects by modulating various signaling pathways and enzymes in the body. For example, this compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation in the body. This compound has also been found to induce apoptosis, which is a process of programmed cell death that is important for the prevention of cancer. Additionally, this compound has been found to improve cognitive function and memory in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
6,7-dimethoxy-2,4-bis(5-methyl-2-furyl)-4H-3,1-benzothiazine has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. This compound is also soluble in various solvents, which makes it easy to administer in animal models. However, this compound has some limitations for lab experiments. It has low bioavailability, which means that it may not be effective when administered orally. Additionally, this compound has not been extensively studied in humans, which limits its potential for clinical use.
Future Directions
There are several future directions for the study of 6,7-dimethoxy-2,4-bis(5-methyl-2-furyl)-4H-3,1-benzothiazine. One potential direction is to investigate its potential in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Another direction is to study its potential in the treatment of cancer. Additionally, it would be interesting to investigate the mechanism of action of this compound in more detail, as this could provide insights into its pharmacological properties.
Synthesis Methods
6,7-dimethoxy-2,4-bis(5-methyl-2-furyl)-4H-3,1-benzothiazine can be synthesized using various methods. One of the most common methods is the reaction between 2-aminothiophenol and 5-methylfurfural in the presence of acetic acid and acetic anhydride. The reaction yields this compound as a yellow solid with a melting point of 183-185°C.
Scientific Research Applications
6,7-dimethoxy-2,4-bis(5-methyl-2-furyl)-4H-3,1-benzothiazine has been extensively studied for its potential in scientific research. It has been found to possess various pharmacological properties, such as anti-inflammatory, antioxidant, and anticancer activities. This compound has also shown potential in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.
Properties
IUPAC Name |
6,7-dimethoxy-2,4-bis(5-methylfuran-2-yl)-4H-3,1-benzothiazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19NO4S/c1-11-5-7-15(24-11)19-13-9-17(22-3)18(23-4)10-14(13)21-20(26-19)16-8-6-12(2)25-16/h5-10,19H,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NIPYXZCKIFILAL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(O1)C2C3=CC(=C(C=C3N=C(S2)C4=CC=C(O4)C)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.